13-cis-Retinal

Description

13-cis-Retinal is a naturally occurring retinoid, which is a form of vitamin A with significant biological activities . Retinal, also known as retinaldehyde, is a polyene chromophore that serves as the chemical basis for visual phototransduction when bound to proteins called opsins . This process is the light-detection stage of visual perception . Retinal was initially named retinene but was later changed to vitamin A aldehyde after its true nature was discovered .

As a form of vitamin A, 13-cis-Retinal and other retinoids can be ingested directly from meat by vertebrate animals or produced from carotenoids like α-carotene, β-carotene, and β-cryptoxanthin, which are derived from plants and photosynthetic organisms . Retinoids, including 13-cis-Retinal, have demonstrated anti-inflammatory activity in animal models of arthritis and can modulate inflammatory skin diseases in humans by inhibiting neutrophil accumulation in conditions like psoriasis .

Another retinoid, all-trans-Retinal, is an isomer of 13-cis-Retinal and plays a crucial role in the visual cycle. In the vertebrate eye, 11-cis-retinal transforms into all-trans-retinal upon capturing a photon, which triggers a signaling cascade that results in the perception of light . The absorbance spectrum relies on interactions with the opsin protein, allowing different retinal-opsin complexes to absorb various wavelengths of light, thus enabling color vision .

• CAS No.: 472-86-6
• Product Name: 13-cis-Retinal
• Molecular Formula: C20H28O
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenal
• Standard InChI: InChI=1S/C20H28O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,15H,7,10,14H2,1-5H3
• Standard InChIKey: NCYCYZXNIZJOKI-UHFFFAOYSA-N
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=O)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=O)C)C
• Synonyms: 13-cis-Retinaldehyde; 13Z-Retinal; Neoretinene a; Neovitamin A Aldehyde
• PubChem Compound: 1070
• Last Modified: Sep 14 2023